2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate

• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol
• IUPAC Name: [2-(2,6-dimethylanilino)-2-oxoethyl] thiophene-2-carboxylate
• InChI: InChI=1S/C15H15NO3S/c1-10-5-3-6-11(2)14(10)16-13(17)9-19-15(18)12-7-4-8-20-12/h3-8H,9H2,1-2H3,(H,16,17)
• InChI Key: HIZGVJHREFFMHQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)COC(=O)C2=CC=CS2

Description

2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate, also known as DTA, is a chemical compound that has been widely used in scientific research. It is a fluorescent probe that can be used to study protein-ligand interactions, enzyme kinetics, and other biochemical processes. DTA is a valuable tool for researchers in the fields of biochemistry, pharmacology, and molecular biology.

Mechanism of Action

2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate works by binding to proteins and other biomolecules, causing a change in fluorescence that can be detected using spectroscopy or other methods. The exact mechanism of action of 2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate is not fully understood, but it is believed to involve the formation of a complex between the probe and the biomolecule of interest.
Biochemical and Physiological Effects:
2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate does not have any significant biochemical or physiological effects on its own. It is a non-toxic compound that can be used safely in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate is its high sensitivity and selectivity for binding to proteins and other biomolecules. It can be used to study a wide range of biological processes, and is relatively easy to use and interpret. However, 2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate has some limitations as well. It is not suitable for studying the binding of small molecules to proteins, and may not be effective for studying proteins that are highly hydrophobic or have low solubility.

Future Directions

There are many potential future directions for research involving 2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate. One area of interest is the development of new probes that can be used to study specific types of proteins or biomolecules. Another area of interest is the use of 2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate in drug discovery, where it could be used to identify potential drug targets or to screen large libraries of compounds for their ability to bind to specific proteins. Additionally, 2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate could be used in the development of new diagnostic tools for diseases such as cancer or Alzheimer's disease.

Synthesis Methods

2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate can be synthesized using a variety of methods, including the reaction of 2-thiophenecarboxylic acid with 2-(2,6-dimethylanilino)ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound can be purified using column chromatography or other methods.

Scientific Research Applications

2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate has been used in a wide range of scientific research applications, including the study of protein-ligand interactions, enzyme kinetics, and other biochemical processes. It has been used to study the binding of ligands to proteins such as thrombin, trypsin, and chymotrypsin, as well as to study the kinetics of enzyme-catalyzed reactions. 2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate has also been used to study the structure and function of membrane proteins, such as ion channels and transporters.